Cas no 1383452-42-3 (2-cyclobutyl(methyl)aminoethan-1-ol)

• Product Name: 2-cyclobutyl(methyl)aminoethan-1-ol
• CAS No: 1383452-42-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD27681511
• CID: 5575365
• PubChem ID: 54561865
• Update Time: 2025-05-20

2-cyclobutyl(methyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[cyclobutyl(methyl)amino]ethan-1-ol
• 2-(N-cyclobutyl-N-methylamino)ethanol
• Ethanol, 2-(cyclobutylmethylamino)-
• 2-cyclobutyl(methyl)aminoethan-1-ol

• MDL： MFCD27681511
• Inchi： 1S/C7H15NO/c1-8(5-6-9)7-3-2-4-7/h7,9H,2-6H2,1H3
• InChI Key： ZRCQQVRVHCCBSC-UHFFFAOYSA-N
• SMILES： N(C1CCC1)(C)CCO

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 212.8±13.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Additional information on 2-cyclobutyl(methyl)aminoethan-1-ol

Introduction to 2-cyclobutyl(methyl)aminoethan-1-ol (CAS No. 1383452-42-3) and Its Emerging Applications in Chemical and Pharmaceutical Research

The compound 2-cyclobutyl(methyl)aminoethan-1-ol, identified by the CAS number 1383452-42-3, represents a fascinating molecule with significant potential in the realms of chemical synthesis and pharmaceutical innovation. This compound, characterized by its cyclobutyl and aminoethyl substituents, has garnered attention due to its unique structural properties and versatile reactivity. The presence of both a cyclic and an aliphatic amine moiety makes it a valuable intermediate in the development of complex molecular architectures, particularly in drug discovery and medicinal chemistry.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in advancing therapeutic strategies. The 2-cyclobutyl(methyl)aminoethan-1-ol structure exemplifies this trend, offering a scaffold that can be modified to exhibit diverse biological activities. Researchers have been particularly interested in its potential as a precursor for synthesizing bioactive molecules that target specific enzymatic pathways or receptors. The cyclobutyl group, known for its stability and rigidity, provides a stable core around which functional groups can be strategically introduced to modulate pharmacokinetic and pharmacodynamic properties.

The methylaminoethan-1-ol moiety introduces both basicity and hydrophilicity, making the compound amenable to various derivatization reactions. This dual functionality is particularly advantageous in designing molecules that require both solubility in aqueous environments and the ability to interact with lipophilic binding sites. Such characteristics are crucial for developing drugs that can cross biological membranes while maintaining efficacy in target tissues. The compound’s solubility profile and metabolic stability have been subjects of extensive investigation, with studies suggesting that it could serve as a lead compound for further optimization.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design derivatives of 2-cyclobutyl(methyl)aminoethan-1-ol with enhanced properties. Machine learning models have been employed to identify structural motifs that could improve binding affinity or reduce off-target effects. These computational approaches complement traditional synthetic strategies, accelerating the discovery pipeline. For instance, virtual screening has identified several analogs of this compound that exhibit promising activity against enzymes implicated in inflammatory diseases or cancer.

In the realm of medicinal chemistry, the development of kinase inhibitors has been a major focus due to the critical roles these enzymes play in cellular signaling pathways. The 2-cyclobutyl(methyl)aminoethan-1-ol scaffold has shown promise as a kinase inhibitor lead because of its ability to mimic natural substrates while introducing steric hindrance that prevents non-specific interactions. Modifications to the cyclobutyl ring or the aminoethyl side chain have led to compounds with improved selectivity over closely related kinases. Such selectivity is essential for minimizing side effects associated with drug therapy.

The compound’s utility extends beyond kinase inhibition; it has also been explored as a precursor for G-protein coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins involved in a vast array of physiological processes, making them prime targets for therapeutic intervention. The rigid cyclobutyl group helps stabilize interactions with the receptor binding pocket, while the polar aminoethyl group enhances solubility and pharmacokinetic profiles. Preclinical studies have demonstrated that derivatives of 2-cyclobutyl(methyl)aminoethan-1-ol can modulate GPCR activity without significant toxicity, suggesting potential applications in treating neurological disorders or cardiovascular diseases.

Another area where this compound has found relevance is in the synthesis of protease inhibitors. Proteases are enzymes that cleave peptide bonds, playing crucial roles in various biological processes, including infection and inflammation. By designing molecules based on the 2-cyclobutyl(methyl)aminoethan-1-ol scaffold, researchers aim to develop inhibitors that can selectively target pathogenic proteases while sparing beneficial ones. Such targeted inhibition could lead to novel treatments for conditions like HIV/AIDS or autoimmune diseases.

The chemical synthesis of 2-cyclobutyl(methyl)aminoethan-1-ol involves multi-step reactions that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have improved access to this compound, making it more readily available for research purposes. Techniques such as transition-metal catalysis have enabled more efficient transformations, reducing both reaction times and waste generation. These advancements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

Future directions for research on 2-cyclobutyl(methyl)aminoethan-1-ol include exploring its role in drug delivery systems. Nanotechnology-based delivery platforms have emerged as powerful tools for enhancing drug efficacy by improving bioavailability or targeting specific tissues. Incorporating this compound into such systems could lead to novel formulations with improved therapeutic outcomes. Additionally, its potential as an intermediate for peptide mimetics is being investigated, with the aim of developing smaller molecules that mimic peptide functions but exhibit better pharmacokinetic properties.

The growing body of literature on 2-cyclobutul(methyl)aminoethan-l ol underscores its significance as a versatile building block in chemical biology and drug discovery. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in pharmaceutical chemistry.